Cas no 139263-48-2 (5-Hydroxypyridine-2-sulfonic acid)

• Product Name: 5-Hydroxypyridine-2-sulfonic acid
• CAS No: 139263-48-2
• MF: C₅H₅NO₄S
• MW: 175.162500143051
• CID: 105830
• PubChem ID: 2762878
• Update Time: 2025-06-14

5-Hydroxypyridine-2-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxypyridine-2-sulfonic acid
• 2-Pyridinesulfonicacid, 5-hydroxy-
• 2-Pyridinesulfonicacid,5-hydroxy
• 5-hydroxy-2-pyridinesulfonic acid
• 5-oxidanylpyridine-2-sulfonic acid
• FT-0645436
• SCHEMBL8119449
• A807513
• DTXSID00376535
• AKOS006292393
• 139263-48-2
• 2-(7-benzyl-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidin-4-yl)ethanamine
• 2-Pyridinesulfonic acid, 5-hydroxy-
• DB-004251

• MDL： MFCD04114198
• Inchi： 1S/C5H5NO4S/c7-4-1-2-5(6-3-4)11(8,9)10/h1-3,7H,(H,8,9,10)
• InChI Key： SYFBIBPUIWDDJU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CN=1)O)(=O)(=O)O

Computed Properties

• Exact Mass: 174.99400
• Monoisotopic Mass: 174.994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.9A^2
• XLogP3: -0.4

Experimental Properties

• Density: 1.686
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.618
• PSA: 95.87000
• LogP: 1.11470

5-Hydroxypyridine-2-sulfonic acid Security Information

• Storage Condition：Sealed in dry,2-8°C

Additional information on 5-Hydroxypyridine-2-sulfonic acid

Recent Advances in the Application of 5-Hydroxypyridine-2-sulfonic acid (CAS: 139263-48-2) in Chemical Biology and Pharmaceutical Research

5-Hydroxypyridine-2-sulfonic acid (CAS: 139263-48-2) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents. This research briefing provides an overview of the latest advancements related to this compound, focusing on its synthesis, biological activities, and potential applications in drug discovery.

One of the most notable developments in the use of 5-Hydroxypyridine-2-sulfonic acid is its role in the synthesis of heterocyclic compounds with potential pharmacological activities. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that derivatives of this compound exhibit promising inhibitory effects against specific enzymes involved in inflammatory pathways. The research team utilized a combination of computational modeling and in vitro assays to identify the most potent derivatives, paving the way for further optimization and preclinical evaluation.

In addition to its pharmacological potential, 5-Hydroxypyridine-2-sulfonic acid has also been investigated for its utility in chemical biology. A recent paper in ACS Chemical Biology (2024) reported the use of this compound as a building block for the development of fluorescent probes. These probes were designed to target and visualize specific cellular processes, offering new tools for studying disease mechanisms at the molecular level. The study emphasized the compound's stability and compatibility with biological systems, making it a valuable asset for researchers in the field.

Another significant area of research involves the application of 5-Hydroxypyridine-2-sulfonic acid in the development of metal-chelating agents. A study in Inorganic Chemistry (2023) explored its ability to form stable complexes with transition metals, which could have implications for the treatment of metal-related disorders. The findings suggested that these complexes exhibit high selectivity and low toxicity, making them potential candidates for therapeutic use.

Despite these promising advancements, challenges remain in the large-scale synthesis and commercialization of 5-Hydroxypyridine-2-sulfonic acid. A recent industry report highlighted the need for more efficient and cost-effective synthetic routes to meet the growing demand for this compound. Researchers are actively exploring green chemistry approaches to address these challenges, with some success in optimizing reaction conditions and reducing waste generation.

In conclusion, 5-Hydroxypyridine-2-sulfonic acid (CAS: 139263-48-2) continues to be a compound of great interest in chemical biology and pharmaceutical research. Its diverse applications, from drug discovery to chemical probes, underscore its versatility and potential. Future research should focus on overcoming synthetic challenges and further elucidating its biological mechanisms to fully harness its therapeutic potential.